Cas no 2034620-66-9 (2-(cyclopentylsulfanyl)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]ethan-1-one)

• Product Name: 2-(cyclopentylsulfanyl)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]ethan-1-one
• CAS No: 2034620-66-9
• MF: C₁₆H₂₃N₃O₂S
• MW: 321.437722444534
• CID: 5337921
• Update Time: 2025-07-21

2-(cyclopentylsulfanyl)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopentylthio)-1-(3-(pyrimidin-2-yloxy)piperidin-1-yl)ethanone
• 2-cyclopentylsulfanyl-1-(3-pyrimidin-2-yloxypiperidin-1-yl)ethanone
• 2-(cyclopentylsulfanyl)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]ethan-1-one

• Inchi： 1S/C16H23N3O2S/c20-15(12-22-14-6-1-2-7-14)19-10-3-5-13(11-19)21-16-17-8-4-9-18-16/h4,8-9,13-14H,1-3,5-7,10-12H2
• InChI Key： BACMMFUDUQINTO-UHFFFAOYSA-N
• SMILES： S(CC(N1CCCC(C1)OC1N=CC=CN=1)=O)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 357
• XLogP3: 2.5
• Topological Polar Surface Area: 80.6

Additional information on 2-(cyclopentylsulfanyl)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]ethan-1-one

Comprehensive Overview of 2-(cyclopentylsulfanyl)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]ethan-1-one (CAS No. 2034620-66-9)

The compound 2-(cyclopentylsulfanyl)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]ethan-1-one (CAS No. 2034620-66-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopentylsulfanyl moiety and a pyrimidin-2-yloxy piperidine group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets selectively.

In recent years, the demand for small molecule therapeutics and precision agrochemicals has surged, driving interest in compounds like 2-(cyclopentylsulfanyl)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]ethan-1-one. Its synthetic versatility and structural complexity align with modern drug discovery trends, such as fragment-based drug design and targeted therapy. Additionally, its CAS No. 2034620-66-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

The compound's pyrimidine core is a hallmark of many bioactive molecules, often associated with antiviral, anticancer, and anti-inflammatory properties. This has led to speculation about its potential role in addressing global health challenges, such as emerging infectious diseases or chronic conditions. Meanwhile, the cyclopentylsulfanyl group contributes to its lipophilicity, which could enhance membrane permeability—a critical factor in drug development.

From a technical standpoint, 2-(cyclopentylsulfanyl)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]ethan-1-one exemplifies the convergence of medicinal chemistry and computational modeling. Researchers leverage AI-driven drug discovery tools to predict its binding affinities and optimize its pharmacokinetic profile. This aligns with the growing trend of digital transformation in R&D, where machine learning accelerates the identification of novel compounds.

Environmental and regulatory considerations also play a role in its study. The compound's biodegradability and ecotoxicological impact are under scrutiny, especially as industries prioritize green chemistry principles. Its synthetic pathway may involve catalysis or microwave-assisted reactions, which reduce waste and energy consumption—a hot topic in sustainable manufacturing.

In summary, 2-(cyclopentylsulfanyl)-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]ethan-1-one (CAS No. 2034620-66-9) represents a fascinating intersection of innovation, sustainability, and therapeutic potential. Its multifaceted applications and alignment with contemporary scientific trends ensure its continued relevance in both academic and industrial spheres.